Cas no 1361830-01-4 (2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl)

• Product Name: 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl
• CAS No: 1361830-01-4
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4996011
• Update Time: 2025-06-13

2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-8-1-2-11(12(14)5-8)7-3-9(15)6-10(4-7)16(17)18/h1-6H
• InChI Key： NFRXQNWAWLNHEW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C=1)[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 5.2
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl

Introduction to 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl (CAS No. 1361830-01-4)

2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl (CAS No. 1361830-01-4) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its biphenyl core, which is substituted with dichloro, fluoro, and nitro functional groups. These substituents contribute to the compound's chemical stability and reactivity, making it a valuable candidate for various scientific investigations.

The molecular formula of 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl is C₁₂H₇Cl₂FNO₂, and its molecular weight is approximately 290.09 g/mol. The compound's structure includes a biphenyl backbone with two chlorine atoms at the 2 and 4 positions of one phenyl ring, a fluorine atom at the 5' position of the other phenyl ring, and a nitro group at the 3' position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule.

In recent years, 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl has been studied for its potential use in various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of multiple halogen substituents (chlorine and fluorine) makes it particularly useful in reactions involving nucleophilic substitution and cross-coupling processes. Additionally, the nitro group can be reduced to an amino group, opening up further synthetic possibilities.

The physical properties of 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl are also noteworthy. It is a solid at room temperature with a melting point ranging from 105°C to 107°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

In terms of its chemical reactivity, 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl has been shown to participate in a wide range of reactions. For instance, it can undergo Suzuki coupling reactions with boronic acids to form biaryl compounds with different substituents on the phenyl rings. This versatility makes it a valuable starting material for the synthesis of complex molecules with diverse biological activities.

The biological activity of 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl has also been explored in several studies. Research has indicated that this compound exhibits moderate cytotoxic activity against certain cancer cell lines. However, further investigations are needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, the compound's environmental impact has been studied to ensure its safe use in industrial settings.

In the context of pharmaceutical research, 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl has been evaluated as a potential lead compound for drug discovery. Its unique structure and functional groups provide a platform for optimizing pharmacological properties through structural modifications. For example, replacing the nitro group with other functional groups or introducing additional substituents can enhance the compound's potency and selectivity.

The synthesis of 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl typically involves multi-step processes that include halogenation, nitration, and coupling reactions. One common synthetic route involves starting from commercially available biphenyl derivatives and sequentially introducing the desired substituents through well-established chemical transformations. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels.

Safety considerations are an important aspect when handling 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken during its use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard safety protocols for handling organic compounds.

In conclusion, 2,4-Dichloro-5'-fluoro-3'-nitro-biphenyl (CAS No. 1361830-01-4) is a versatile compound with significant potential in various scientific fields. Its unique structure and chemical properties make it an attractive candidate for further research and development in areas such as pharmaceuticals, agrochemicals, and materials science. Ongoing studies continue to uncover new applications and optimize its use in practical settings.